Cas no 86693-85-8 (2-chloro-1-(3-phenoxyphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol
• CAS No: 86693-85-8
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 5924575
• PubChem ID: 13232859
• Update Time: 2025-06-20

2-chloro-1-(3-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(chloromethyl)-3-phenoxy-
• EN300-1863243
• 86693-85-8
• 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol

• Inchi： 1S/C14H13ClO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H,10H2
• InChI Key： QMWWJGYTKGNGMF-UHFFFAOYSA-N
• SMILES： C1(C(CCl)O)=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 248.0604073g/mol
• Monoisotopic Mass: 248.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±32.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)

Additional information on 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol

Introduction to 2-Chloro-1-(3-Phenoxyphenyl)ethan-1-ol (CAS No. 86693-85-8)

2-Chloro-1-(3-phenoxyphenyl)ethan-1-ol, with the CAS number 86693-85-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro-substituted ethyl group and a phenoxyphenyl moiety. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable candidate for various applications.

The molecular formula of 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol is C₁₄H₁₂ClO₂, and its molecular weight is approximately 247.70 g/mol. The compound is typically a white to off-white solid at room temperature, with a melting point ranging from 55 to 57°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dichloromethane.

In terms of its chemical reactivity, 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol exhibits moderate stability under standard laboratory conditions. However, it can undergo various chemical transformations, including substitution reactions at the chlorine atom and hydrolysis of the alcohol group. These properties make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

Recent research has focused on the biological activities of 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol and its derivatives. Studies have shown that this compound possesses notable anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Moreover, 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol has been investigated for its potential as a lead compound in the development of new drugs for neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological properties, 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol has also been explored for its use in diagnostic imaging. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). These agents have shown promise in detecting early-stage tumors and monitoring treatment responses in cancer patients.

The synthesis of 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol typically involves several steps, starting with the formation of the phenoxyphenyl moiety through a coupling reaction between phenol and an appropriate aryl halide. The resulting intermediate is then reacted with an appropriate chlorinated reagent to introduce the chloro-substituted ethyl group. Finally, the alcohol group is introduced via reduction or substitution reactions. Various synthetic routes have been developed to optimize yield and purity, making it feasible to produce this compound on both laboratory and industrial scales.

The safety profile of 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety studies are required before it can be advanced to clinical trials.

In conclusion, 2-chloro-1-(3-phenoxyphenyl)ethan-1-ol (CAS No. 86693-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and medical science.